Cas no 2229273-44-1 (1-(5-fluoropyridin-3-yl)ethane-1,2-diol)

• Product Name: 1-(5-fluoropyridin-3-yl)ethane-1,2-diol
• CAS No: 2229273-44-1
• MF: C₇H₈FNO₂
• MW: 157.142325401306
• CID: 6502984
• PubChem ID: 165704095
• Update Time: 2025-05-20

1-(5-fluoropyridin-3-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoropyridin-3-yl)ethane-1,2-diol
• EN300-1805365
• 2229273-44-1

• Inchi： 1S/C7H8FNO2/c8-6-1-5(2-9-3-6)7(11)4-10/h1-3,7,10-11H,4H2
• InChI Key： KMACZXIYHZNZSQ-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)C(CO)O

Computed Properties

• Exact Mass: 157.05390666g/mol
• Monoisotopic Mass: 157.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 53.4Ų

Additional information on 1-(5-fluoropyridin-3-yl)ethane-1,2-diol

1-(5-Fluoropyridin-3-yl)ethane-1,2-diol: A Comprehensive Overview

1-(5-Fluoropyridin-3-yl)ethane-1,2-diol, also known by its CAS number 2229273-44-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a pyridine ring substituted with a fluorine atom at the 5-position and a vicinal diol group attached at the 3-position of the pyridine ring. The presence of both electron-withdrawing and hydroxyl groups makes this compound a versatile building block for various chemical transformations and applications.

The synthesis of 1-(5-fluoropyridin-3-yl)ethane-1,2-diol typically involves multi-step processes that include nucleophilic substitution, oxidation, and reduction reactions. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this compound with high enantiomeric excess, making it a valuable chiral auxiliary in asymmetric catalysis. The compound's ability to participate in both hydrogen bonding and π-interactions makes it an ideal candidate for studying molecular recognition and supramolecular chemistry.

In terms of physical properties, 1-(5-fluoropyridin-3-yl)ethane-1,2-diol exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the range of 280–300 nm, which is attributed to the conjugation between the pyridine ring and the hydroxyl groups. These properties make it suitable for applications in fluorescence sensing and optoelectronic materials.

Recent studies have highlighted the potential of 1-(5-fluoropyridin-3-yl)ethane-1,2-diol as a bioactive molecule. For instance, researchers have reported its inhibitory effects on certain enzymes involved in metabolic pathways, suggesting its potential as a lead compound for drug discovery. Additionally, its ability to act as a ligand in metalloenzyme mimics has opened new avenues for catalytic applications in organic synthesis.

The compound's reactivity has also been explored in various coupling reactions, including Suzuki-Miyaura and Heck reactions. Its diol group can serve as a directing group for palladium-catalyzed cross-couplings, enabling the construction of complex aromatic systems with high precision. Furthermore, the fluorine atom at the 5-position introduces steric and electronic effects that can modulate the reactivity of the molecule in different reaction environments.

In conclusion, 1-(5-fluoropyridin-3-yl)ethane-1,2-diol (CAS No. 2229273-44-1) is a multifaceted compound with diverse applications in organic synthesis, pharmacology, and materials science. Its unique structure and reactivity continue to attract significant attention from researchers worldwide, driving innovative developments in chemical science.